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Compound of Interest

Compound Name: 5-Bromobenzo[d]thiazol-2(3H)-one

Cat. No.: B175483

5-Bromobenzo[d]thiazol-2(3H)-one: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromobenzo[d]thiazol-2(3H)-
one (CAS Number: 199475-45-1), a heterocyclic organic compound. Due to the limited
availability of in-depth experimental data for this specific molecule in peer-reviewed literature,
this document summarizes the known physicochemical properties and presents a review of the
synthesis, biological activities, and potential mechanisms of action of structurally related
benzothiazole derivatives. This comparative approach aims to provide a valuable resource for
researchers interested in the potential applications and further investigation of this compound.

Physicochemical Properties

A summary of the fundamental physicochemical properties of 5-Bromobenzo[d]thiazol-2(3H)-
one is provided in the table below. These data are primarily sourced from chemical supplier
databases.
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Property Value

CAS Number 199475-45-1

Molecular Formula C7H4BrNOS

Molecular Weight 230.08 g/mol

Canonical SMILES Brclcec2c(c1)NC(=0)S2

Note: Experimentally determined data such as melting point, boiling point, and solubility for 5-
Bromobenzo[d]thiazol-2(3H)-one are not readily available in the public domain.

Synthesis Protocols of Analogous Benzothiazole
Compounds

While a specific, detailed synthesis protocol for 5-Bromobenzo[d]thiazol-2(3H)-one is not
documented in the available scientific literature, the synthesis of the benzothiazole scaffold is
well-established. The following protocols for analogous compounds are provided to illustrate
potential synthetic routes that could be adapted for the target molecule.

It is critical to recognize that these are examples for related structures, and optimization would
be necessary for the synthesis of 5-Bromobenzo[d]thiazol-2(3H)-one.

General Synthesis of Substituted Benzothiazole
Derivatives

A variety of synthetic methods for benzothiazole derivatives have been reported, often involving
the cyclization of 2-aminothiophenol derivatives with various reagents. For instance, one
common approach involves the reaction of a substituted 2-aminothiophenol with a carboxylic
acid, aldehyde, or their derivatives.

Hypothetical Synthetic Workflow:
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Phosgene or Analogue

Click to download full resolution via product page

Caption: Hypothetical synthetic route to 5-Bromobenzo[d]thiazol-2(3H)-one.

Biological Activity and Potential Applications

Direct biological activity data for 5-Bromobenzo[d]thiazol-2(3H)-one is not currently available
in the scientific literature. However, the benzothiazole nucleus is a prominent scaffold in
medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities.
Below is a summary of the biological activities of structurally similar compounds, which may
suggest potential areas of investigation for the title compound.

Antimicrobial Activity

Numerous benzothiazole derivatives have been reported to possess significant antibacterial
and antifungal properties. For example, various substituted benzothiazoles have shown potent
activity against both Gram-positive and Gram-negative bacteria, as well as a range of fungal
pathogens. The mechanism of action for some of these compounds is believed to involve the
inhibition of essential microbial enzymes.
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Anticancer Activity

The benzothiazole scaffold is also a key component of several anticancer agents. Derivatives
have been shown to exert cytotoxic effects against a variety of cancer cell lines. The proposed
mechanisms of action are diverse and include inhibition of protein kinases, disruption of
microtubule polymerization, and induction of apoptosis.

Table of Biological Activities for Analogous Benzothiazole Derivatives:

. . .. Example
Compound Class Biological Activity .
Target/Mechanism
Aminobenzothiazoles Anticancer Tyrosine Kinase Inhibition
Benzothiazole-2-thiones Antimicrobial Enzyme Inhibition
Substituted Benzothiazolones Anticancer Apoptosis Induction

Signaling Pathways and Experimental Workflows

Given the absence of specific biological data for 5-Bromobenzo[d]thiazol-2(3H)-one, no
definitive signaling pathways can be depicted. However, based on the activities of related
compounds, a logical experimental workflow for the initial biological evaluation of this molecule
can be proposed.

Proposed Experimental Workflow for Biological Screening:
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Caption: A proposed workflow for the initial biological evaluation of 5-Bromobenzo[d]thiazol-
2(3H)-one.

Conclusion and Future Directions

While 5-Bromobenzo[d]thiazol-2(3H)-one remains a largely uncharacterized compound in the
public scientific domain, its core benzothiazole structure suggests potential for significant
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biological activity. The information presented on analogous compounds indicates that this
molecule could be a valuable candidate for screening in anticancer and antimicrobial drug
discovery programs. Future research should focus on developing and publishing a robust
synthetic protocol, followed by a systematic evaluation of its biological properties. Such studies
would be instrumental in determining the potential of 5-Bromobenzo[d]thiazol-2(3H)-one as a
lead compound for the development of new therapeutic agents.

 To cite this document: BenchChem. [5-Bromobenzo[d]thiazol-2(3H)-one CAS number
199475-45-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175483#5-bromobenzo-d-thiazol-2-3h-one-cas-
number-199475-45-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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